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Compound of Interest

Compound Name: 4-(Dimethylamino)benzamide

CAS No.: 6083-47-2

Cat. No.: B1268822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Dimethylamino)benzamide is a substituted benzamide with the chemical formula

C₉H₁₂N₂O. As a derivative of benzoic acid, it belongs to a class of compounds with significant

importance in medicinal chemistry and materials science. The benzamide scaffold is a common

feature in a variety of biologically active molecules, and the dimethylamino group at the 4-

position of the benzene ring imparts specific electronic and physicochemical properties that can

influence the molecule's interactions with biological targets.[1] This technical guide provides a

comprehensive overview of the synthesis, characterization, and potential applications of 4-
(dimethylamino)benzamide, with a focus on providing practical insights for researchers in

drug discovery and development.

Core Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1268822#bc-rfq
https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://www.researchgate.net/publication/228064050_Preparation_and_Spectral_Characterization_of_Fluorescence_Probes_Based_on_4-NN-Dimethylamino_Benzoic_Acid_and_Sterically_Hindered_Amines
https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the fundamental physicochemical properties of a compound is the

bedrock of its application in research and development. These properties dictate its behavior in

various experimental settings, from synthesis and purification to biological assays.

Property Value Source

Molecular Formula C₉H₁₂N₂O

Molecular Weight 164.20 g/mol

Appearance
White to off-white crystalline

powder

Inferred from related

compounds

Melting Point
72-75 °C (for the related 4-

(dimethylamino)benzaldehyde)
[2]

Solubility

Soluble in polar organic

solvents like methanol and

ethanol; sparingly soluble in

water.

[3]

pKa

Data not readily available for

the amide, but the pKa of the

conjugate acid of the

dimethylamino group is

expected to be around 5.

Inferred from related anilines

Synthesis of 4-(Dimethylamino)benzamide
The most common and efficient laboratory-scale synthesis of 4-(dimethylamino)benzamide
involves a two-step process starting from 4-(dimethylamino)benzoic acid. The first step is the

conversion of the carboxylic acid to the more reactive acyl chloride, followed by amidation with

ammonia.
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Synthesis Purification & Characterization

4-(Dimethylamino)benzoic Acid Reaction with Thionyl Chloride (SOCl₂) 4-(Dimethylamino)benzoyl Chloride Reaction with Aqueous Ammonia (NH₄OH) Crude 4-(Dimethylamino)benzamide Recrystallization from Ethanol/Water Characterization (NMR, FTIR, MS) Pure 4-(Dimethylamino)benzamide

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 4-(Dimethylamino)benzamide.

Step-by-Step Synthesis Protocol
This protocol is based on the well-established Schotten-Baumann reaction conditions for amide

synthesis from acyl chlorides.[4]

Part 1: Synthesis of 4-(Dimethylamino)benzoyl Chloride

Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a

drying tube containing calcium chloride.

Reagents: To the flask, add 4-(dimethylamino)benzoic acid and an excess of thionyl chloride

(SOCl₂).

Reaction: Gently reflux the mixture. The reaction progress can be monitored by the cessation

of gas (HCl and SO₂) evolution.

Work-up: After the reaction is complete, carefully remove the excess thionyl chloride by

distillation under reduced pressure. The resulting crude 4-(dimethylamino)benzoyl chloride is

used directly in the next step without further purification.

Part 2: Synthesis of 4-(Dimethylamino)benzamide

Reaction Setup: Place a concentrated aqueous solution of ammonia in a beaker and cool it

in an ice bath.

Reagent Addition: Slowly and with vigorous stirring, add the crude 4-(dimethylamino)benzoyl

chloride dropwise to the cold ammonia solution. A white precipitate of 4-
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(dimethylamino)benzamide will form immediately.[5][6]

Reaction Completion: Continue stirring the mixture in the ice bath for a period to ensure

complete reaction.

Isolation: Collect the white precipitate by vacuum filtration and wash it thoroughly with cold

water to remove any ammonium chloride and excess ammonia.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture, to yield pure 4-(dimethylamino)benzamide as a

white crystalline solid.[7]

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized 4-(dimethylamino)benzamide. The primary techniques employed are Nuclear

Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FTIR)

spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic

compounds.[8]

¹H NMR Spectroscopy Protocol:

Sample Preparation: Dissolve a small amount of the purified 4-(dimethylamino)benzamide
in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: Acquire the ¹H NMR spectrum on a standard NMR spectrometer (e.g., 400

or 500 MHz).

Expected Spectrum:

Aromatic Protons: Two doublets in the aromatic region (typically δ 6.5-8.0 ppm),

corresponding to the protons on the benzene ring. The protons ortho to the dimethylamino

group will be upfield compared to the protons ortho to the amide group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://www.chemicalbook.com/synthesis/benzamide.htm
https://m.youtube.com/watch?v=bsLApOT_mnI
https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://www.scribd.com/presentation/611946004/Final-Benzamide-Preparations-1-1
https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://pdf.benchchem.com/1587/Application_Note_1H_and_13C_NMR_Characterization_of_Benzamides_for_Pharmaceutical_Research_and_Development.pdf
https://www.benchchem.com/product/b1268822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amide Protons: Two broad singlets corresponding to the -NH₂ protons. The chemical shift

of these protons can be variable and they may exchange with D₂O.

Dimethylamino Protons: A singlet in the aliphatic region (typically δ 2.9-3.1 ppm),

integrating to six protons.

¹³C NMR Spectroscopy Protocol:

Sample Preparation: Use the same sample prepared for ¹H NMR.

Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

Expected Spectrum:

Carbonyl Carbon: A signal in the downfield region (typically δ 165-175 ppm).[9]

Aromatic Carbons: Four signals in the aromatic region (typically δ 110-155 ppm),

corresponding to the six carbons of the benzene ring (two pairs being equivalent by

symmetry).

Dimethylamino Carbons: A signal in the aliphatic region (typically δ ~40 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[10]

FTIR Spectroscopy Protocol:

Sample Preparation: Prepare a KBr pellet containing a small amount of the dried product or

acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

Expected Spectrum and Key Vibrational Frequencies:

N-H Stretching: Two medium-intensity sharp bands in the region of 3400-3100 cm⁻¹,

characteristic of a primary amide.[11]
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C=O Stretching (Amide I band): A strong, sharp absorption band around 1650-1680 cm⁻¹.

[11]

N-H Bending (Amide II band): A medium to strong absorption band around 1620-1590

cm⁻¹.

C-N Stretching: A medium-intensity band around 1400 cm⁻¹.

Aromatic C-H Stretching: Bands above 3000 cm⁻¹.

Aromatic C=C Stretching: Bands in the 1600-1450 cm⁻¹ region.

Applications in Research and Drug Development
The benzamide moiety is a well-established pharmacophore in medicinal chemistry, and

derivatives of 4-(dimethylamino)benzamide have shown promise in various therapeutic

areas.

Potential as Kinase Inhibitors
Protein kinases are a major class of drug targets, particularly in oncology. The 4-

aminobenzamide scaffold has been identified as a promising starting point for the development

of novel kinase inhibitors.[12] The dimethylamino group can act as a hydrogen bond acceptor

and its electronic properties can influence the binding affinity and selectivity of the molecule for

the kinase active site. Derivatives of 4-(dimethylamino)benzamide could potentially be

explored as inhibitors of various kinases, such as Microtubule Affinity Regulating Kinase 4

(MARK4), which is a target for cancer and neurodegenerative diseases.[2][13]

Use as Chemical Probes
The fluorescent properties of molecules containing a dimethylaminobenzoyl group make them

suitable for use as chemical probes. These probes can be used to study biological processes,

such as protein-protein interactions and enzyme activity.[1] For example, a radiolabeled analog,

4-¹¹C-methoxy N-(2-diethylaminoethyl) benzamide, has been developed as a PET imaging

probe to selectively target melanoma.[14] This suggests that 4-(dimethylamino)benzamide
derivatives could be functionalized to create novel probes for various biological applications.
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Workflow for Kinase Inhibitor Screening

Kinase Inhibition Assay Hit Validation & Optimization

4-(Dimethylamino)benzamide Library Primary Screen (Single Concentration) Hit Identification Dose-Response Assay IC₅₀ Determination Selectivity Profiling Structure-Activity Relationship (SAR) Studies Lead Compound

Click to download full resolution via product page

Caption: A generalized workflow for screening 4-(dimethylamino)benzamide derivatives as

potential kinase inhibitors.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling 4-
(dimethylamino)benzamide. It is advisable to consult the Safety Data Sheet (SDS) before

use. In general, it should be handled in a well-ventilated area, and personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion
4-(Dimethylamino)benzamide is a versatile molecule with a straightforward synthesis and a

range of potential applications, particularly in the field of drug discovery. Its molecular weight of

164.20 g/mol and its chemical structure make it an attractive scaffold for the development of

novel kinase inhibitors and chemical probes. This technical guide has provided a

comprehensive overview of its synthesis, characterization, and potential applications, offering a

valuable resource for researchers and scientists working in this exciting area of chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Discovery of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as prospective
microtubule affinity regulating kinase 4 inhibitors - RSC Advances (RSC Publishing)
[pubs.rsc.org]

3. researchgate.net [researchgate.net]

4. pdf.benchchem.com [pdf.benchchem.com]

5. Benzamide synthesis - chemicalbook [chemicalbook.com]

6. m.youtube.com [m.youtube.com]

7. scribd.com [scribd.com]

8. pdf.benchchem.com [pdf.benchchem.com]

9. tandfonline.com [tandfonline.com]

10. spectroscopyonline.com [spectroscopyonline.com]

11. researchgate.net [researchgate.net]

12. pdf.benchchem.com [pdf.benchchem.com]

13. Discovery of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as prospective
microtubule affinity regulating kinase 4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2011/cs/c0cs00019d
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_267_-Organic_Chemistry_I(Morsch)/Chapters/Chapter_02%3A_Structure_and_Reactivity_of_Molecules/2.05%3A_Physical_properties_of_organic_compounds
https://www.sydney.edu.au/science/chemistry/studying-chemistry/undergraduate/first-year/chem1101/solubility.html
https://www.benchchem.com/product/b1268822?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/228064050_Preparation_and_Spectral_Characterization_of_Fluorescence_Probes_Based_on_4-NN-Dimethylamino_Benzoic_Acid_and_Sterically_Hindered_Amines
https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra00453g
https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra00453g
https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra00453g
https://www.researchgate.net/publication/332838413_Solubility_determination_and_modelling_of_benzamide_in_organic_solvents_at_temperatures_from_28315_K_and_32315_K_and_ternary_phase_diagrams_of_benzamide-benzoic_acid_cocrystals_in_ethanol_at_29815_K
https://pdf.benchchem.com/79/Synthesis_of_Benzamide_N_N_4_trimethyl_from_4_methylbenzoyl_chloride.pdf
https://www.chemicalbook.com/synthesis/benzamide.htm
https://m.youtube.com/watch?v=bsLApOT_mnI
https://www.scribd.com/presentation/611946004/Final-Benzamide-Preparations-1-1
https://pdf.benchchem.com/1587/Application_Note_1H_and_13C_NMR_Characterization_of_Benzamides_for_Pharmaceutical_Research_and_Development.pdf
https://www.tandfonline.com/doi/abs/10.1080/00387018708082280
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-vii-amides-rest-story
https://www.researchgate.net/figure/FT-IR-spectrum-of-4-dimethylaminobenzaldehyde-4-ethylthiosemicarbazone-DMABET_fig2_233828510
https://pdf.benchchem.com/183/Navigating_the_Structure_Activity_Landscape_of_4_Aminobenzamide_Analogs_as_Potential_Kinase_Inhibitors.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9054212/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9054212/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. 4-11C-Methoxy N-(2-Diethylaminoethyl) Benzamide: A Novel Probe to Selectively Target
Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-
(Dimethylamino)benzamide: Synthesis, Characterization, and Applications]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1268822/docs#an-
in-depth-technical-guide-to-4-dimethylamino-benzamide-synthesis-characterization-and-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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